Cas no 2166789-83-7 (2-2-(ethylamino)ethylpyrimidin-4-ol)

• Product Name: 2-2-(ethylamino)ethylpyrimidin-4-ol
• CAS No: 2166789-83-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6419623
• PubChem ID: 165786355
• Update Time: 2025-08-02

2-2-(ethylamino)ethylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(ethylamino)ethylpyrimidin-4-ol
• 2166789-83-7
• 2-[2-(ethylamino)ethyl]pyrimidin-4-ol
• EN300-1270102

• Inchi： 1S/C8H13N3O/c1-2-9-5-3-7-10-6-4-8(12)11-7/h4,6,9H,2-3,5H2,1H3,(H,10,11,12)
• InChI Key： ZVVWNDJRYZURBH-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(CCNCC)N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53.5Ų

Additional information on 2-2-(ethylamino)ethylpyrimidin-4-ol

Comprehensive Overview of 2-2-(ethylamino)ethylpyrimidin-4-ol (CAS No. 2166789-83-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 2-2-(ethylamino)ethylpyrimidin-4-ol (CAS No. 2166789-83-7) has emerged as a compound of significant interest. This pyrimidine derivative is gaining attention due to its potential applications in drug discovery, enzyme inhibition studies, and molecular targeting. Researchers are increasingly exploring its structure-activity relationship (SAR) to unlock novel therapeutic pathways, particularly in areas like neurodegenerative diseases and metabolic disorders.

The compound’s chemical stability and solubility profile make it a versatile candidate for high-throughput screening (HTS). Its ethylaminoethyl side chain enhances bioavailability, a critical factor in modern small-molecule drug design. Recent studies highlight its role as a kinase inhibitor scaffold, aligning with the growing demand for precision medicine solutions. Industry reports suggest that derivatives of 2-2-(ethylamino)ethylpyrimidin-4-ol could address challenges in cancer immunotherapy and autoimmune disease management.

From a synthetic chemistry perspective, the CAS No. 2166789-83-7 compound offers unique heterocyclic reactivity. Its pyrimidin-4-ol core facilitates diverse functional group modifications, enabling tailored applications in bioconjugation and proteomics. Laboratories are optimizing green chemistry protocols for its production, reflecting the industry’s shift toward sustainable synthesis. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing its purity, a topic frequently searched by quality control professionals.

The rise of AI-driven drug discovery has further amplified interest in this compound. Computational models predict its binding affinity for G-protein-coupled receptors (GPCRs), a hot topic in pharmacology forums. Patent filings related to 2-2-(ethylamino)ethylpyrimidin-4-ol have surged, with claims covering neuroprotective agents and anti-inflammatory formulations. These developments resonate with the increasing public focus on brain health supplements and aging-related therapeutics.

In the agrochemical sector, researchers are evaluating its derivatives for plant growth regulation, leveraging its auxin-like activity. This aligns with global trends in sustainable agriculture and crop yield optimization. Meanwhile, material scientists investigate its chelating properties for metal-organic frameworks (MOFs), a trending subject in nanotechnology publications.

Regulatory compliance remains a key consideration. While 2-2-(ethylamino)ethylpyrimidin-4-ol is not classified as hazardous, proper laboratory safety protocols are emphasized in MSDS documentation. Storage recommendations typically include anhydrous conditions to preserve its hydrolytic stability, a detail often queried by procurement specialists.

As the scientific community continues to explore CAS No. 2166789-83-7, its interdisciplinary potential becomes increasingly apparent. From medicinal chemistry to material science, this compound exemplifies how molecular innovation drives progress across industries. Future research may reveal additional applications in diagnostic imaging or biodegradable polymers, further solidifying its relevance in 21st-century chemistry.